Cas no 2703781-58-0 (3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 2703781-58-0
• MF: C₆H₉FO₃
• MW: 148.132265806198
• MDL: MFCD33453975
• CID: 5612072
• PubChem ID: 165944548
• Update Time: 2025-05-21

3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-35634643
• 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid
• 2703781-58-0
• 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers
• Cyclobutanecarboxylic acid, 3-(fluoromethyl)-1-hydroxy-

• MDL： MFCD33453975
• Inchi： 1S/C6H9FO3/c7-3-4-1-6(10,2-4)5(8)9/h4,10H,1-3H2,(H,8,9)
• InChI Key： VBIIKWIESGWOMY-UHFFFAOYSA-N
• SMILES： FCC1CC(C(=O)O)(C1)O

Computed Properties

• Exact Mass: 148.05357231g/mol
• Monoisotopic Mass: 148.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±17.0 °C(Predicted)
• pka: 3.85±0.40(Predicted)

Additional information on 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid, Mixture of diastereomers

Comprehensive Overview of 3-(Fluoromethyl)-1-hydroxycyclobutane-1-carboxylic Acid (CAS No. 2703781-58-0) and Its Diastereomeric Mixture

The compound 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid (CAS No. 2703781-58-0) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. As a mixture of diastereomers, this molecule exhibits unique stereochemical properties, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of both fluoromethyl and hydroxycarboxylic acid functional groups enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their ability to improve metabolic stability and bioavailability in drug candidates. 3-(Fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid aligns with this trend, as the fluorine atom introduces electronegativity, influencing the molecule's lipophilicity and binding affinity. Researchers are particularly interested in its role as a building block for protease inhibitors and enzyme modulators, addressing pressing healthcare challenges such as antiviral and anti-inflammatory therapies.

The diastereomeric mixture of this compound adds another layer of complexity and utility. Diastereomers often exhibit distinct physical and chemical properties, enabling selective transformations in synthetic pathways. This characteristic is critical for optimizing chiral synthesis and achieving high enantiomeric purity in final products—a key focus in modern green chemistry and sustainable manufacturing practices. Industries are increasingly adopting stereoselective catalysis to minimize waste and improve efficiency, where compounds like 2703781-58-0 play a pivotal role.

From an analytical perspective, the structural elucidation of 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods help differentiate the diastereomers and assess their ratios, which is essential for quality control in industrial applications. The compound's carboxylic acid moiety also facilitates derivatization, enabling the creation of esters, amides, and other derivatives for expanded functionality.

Environmental and regulatory considerations are another hotspot for discussion. Fluorinated compounds are scrutinized for their persistence and potential ecological impact. However, the biodegradability profile of 3-(fluoromethyl)-1-hydroxycyclobutane-1-carboxylic acid is under active investigation, with preliminary studies suggesting manageable environmental risks when handled responsibly. This aligns with the broader shift toward eco-friendly fluorochemicals in line with global sustainability goals.

In summary, CAS No. 2703781-58-0 represents a versatile and scientifically intriguing molecule with wide-ranging applications. Its diastereomeric nature, combined with the strategic incorporation of fluorine, positions it as a promising candidate for advancing medicinal chemistry and material science. As research continues to uncover its full potential, this compound is poised to contribute significantly to innovations in life sciences and beyond.